Cas no 1445796-59-7 (4-fluoropyrrolidin-3-ol, trifluoroacetic acid)

• Product Name: 4-fluoropyrrolidin-3-ol, trifluoroacetic acid
• CAS No: 1445796-59-7
• MF: C₆H₉F₄NO₃
• MW: 219.134176015854
• MDL: MFCD29763469
• CID: 5243700
• PubChem ID: 122360154
• Update Time: 2026-03-08

4-fluoropyrrolidin-3-ol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoropyrrolidin-3-ol,trifluoroaceticacid
• 4-Fluoropyrrolidin-3-ol, trifluoroacetic acid
• 4-fluoropyrrolidin-3-ol; trifluoroacetic acid
• 4-fluoropyrrolidin-3-ol, trifluoroacetic acid

• MDL： MFCD29763469
• Inchi： 1S/C4H8FNO.C2HF3O2/c5-3-1-6-2-4(3)7;3-2(4,5)1(6)7/h3-4,6-7H,1-2H2;(H,6,7)
• InChI Key： RDOZRFGMMXWEKK-UHFFFAOYSA-N
• SMILES： FC1CNCC1O.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 152
• Topological Polar Surface Area: 69.6

Additional information on 4-fluoropyrrolidin-3-ol, trifluoroacetic acid

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4-Fluoropyrrolidin-3-ol, Trifluoroacetic Acid: A Comprehensive Overview

4-fluoropyrrolidin-3-ol, also known as 3-hydroxypyrrolidine with a fluorine substituent at the 4-position, is a compound of significant interest in organic chemistry and pharmacology. Its structural uniqueness, characterized by the presence of a fluorine atom and a hydroxyl group on the pyrrolidine ring, makes it a valuable intermediate in the synthesis of various bioactive compounds. The compound is often associated with trifluoroacetic acid, a common reagent used in organic synthesis to facilitate reactions such as acylation or as a catalyst in various transformations.

The CAS number 1445796-59-7 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature. Recent studies have highlighted the potential of 4-fluoropyrrolidin-3-ol as a precursor for the development of novel pharmaceutical agents, particularly in the field of neuroscience. Its ability to modulate specific neurotransmitter systems has been explored in preclinical models, suggesting its potential role in treating conditions such as anxiety, depression, and neurodegenerative diseases.

One of the most intriguing aspects of 4-fluoropyrrolidin-3-ol is its reactivity under various synthetic conditions. Researchers have demonstrated that the compound can undergo nucleophilic substitution, oxidation, and cyclization reactions with high efficiency. These properties make it an ideal building block for constructing complex molecular architectures. For instance, recent advancements in asymmetric synthesis have utilized this compound to construct chiral centers with high enantioselectivity, paving the way for the development of enantiomerically pure pharmaceuticals.

The role of trifluoroacetic acid in these reactions cannot be overstated. As a strong acid and an excellent catalyst, it facilitates the formation of intermediates that are otherwise challenging to synthesize. Moreover, its ability to act as a solvent in certain reaction conditions further enhances its utility in organic synthesis. Recent studies have explored the use of trifluoroacetic acid in tandem reactions, where multiple transformations occur sequentially without isolation of intermediates. This approach not only simplifies synthetic routes but also improves overall yields and efficiency.

In terms of pharmacokinetics, 4-fluoropyrrolidin-3-ol exhibits favorable absorption and distribution properties in preclinical models. Its ability to cross biological membranes efficiently suggests that it could serve as a lead compound for drug delivery systems targeting central nervous system disorders. Additionally, recent investigations into its metabolic pathways have revealed that the compound undergoes phase I and phase II metabolism with minimal toxicity, further supporting its potential as a therapeutic agent.

The combination of 4-fluoropyrrolidin-3-ol with other functional groups has also been explored to enhance its bioactivity. For example, researchers have appended fluorinated substituents to increase lipophilicity and improve binding affinity to target proteins. These modifications have led to compounds with enhanced potency and selectivity against various disease-relevant targets.

In conclusion, 4-fluoropyrrolidin-3-ol, when paired with reagents like trifluoroacetic acid, represents a versatile platform for exploring new chemical entities with therapeutic potential. Its structural flexibility, reactivity under diverse conditions, and favorable pharmacokinetic profiles make it an invaluable tool in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for human diseases. ]]>